Dimethyl hexanedioate-3,3,4,4-d4
Description
Dimethyl hexanedioate-3,3,4,4-d4 (CAS 55724-08-8) is a deuterated derivative of dimethyl adipate (hexanedioate), where four hydrogen atoms at the 3rd and 4th positions of the hexanedioate chain are replaced by deuterium. Its molecular formula is C₈H₁₀D₄O₄, with a molecular weight of 178.22 g/mol . This compound is synthesized for applications in isotopic labeling, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), where deuterium incorporation enhances analytical precision by reducing signal interference from protiated analogs .
The non-deuterated parent compound, dimethyl hexanedioate (CAS 627-93-0), has a molecular weight of 174.19 g/mol and serves as a solvent, plasticizer, or intermediate in organic synthesis . The deuterated variant retains similar chemical reactivity but exhibits distinct physical properties, such as altered vibrational spectra and stability, due to isotopic effects .
Properties
Molecular Formula |
C8H14O4 |
|---|---|
Molecular Weight |
178.22 g/mol |
IUPAC Name |
dimethyl 2,2,3,3-tetradeuteriohexanedioate |
InChI |
InChI=1S/C8H14O4/c1-11-7(9)5-3-4-6-8(10)12-2/h3-6H2,1-2H3/i3D2,5D2 |
InChI Key |
UDSFAEKRVUSQDD-JAJFWILCSA-N |
Isomeric SMILES |
[2H]C([2H])(CCC(=O)OC)C([2H])([2H])C(=O)OC |
Canonical SMILES |
COC(=O)CCCCC(=O)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Research and Commercial Considerations
- Supplier Variability: Suppliers like CymitQuimica, CDN, and Shanghai Zhenzhun Biological offer deuterated dimethyl hexanedioates in varying quantities (e.g., 5mg to 0.5g), with prices scaling non-linearly due to production costs .
- Regulatory Notes: Users must verify hazard classifications per regional guidelines, as discrepancies exist between sources (e.g., hazardous vs. non-hazardous labels) .
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